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Compound of Interest

Compound Name: Titanium(IV) iodide

Cat. No.: B1583315 Get Quote

Core Chemical and Physical Properties
Titanium(IV) iodide, also known as titanium tetraiodide, is an inorganic compound with the

formula TiI₄. It is a notable intermediate in the purification of titanium metal through the van

Arkel–de Boer process.[1][2] The compound is characterized as a red-brown to black

crystalline solid.[1][3] It is sensitive to air, moisture, and light, and reacts violently with water in

a process of hydrolysis.[4]

Quantitative Data Summary
The fundamental physical and chemical properties of Titanium(IV) Iodide are summarized in

the table below for quick reference.
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Property Value Citations

Molecular Formula I₄Ti [5]

Molecular Weight 555.49 g/mol [3]

Appearance
Red-brown to black crystals or

powder
[1][3]

Melting Point 150 °C (302 °F) [3]

Boiling Point 377 °C (711 °F) [3]

Density 4.3 g/cm³ at 25 °C [3]

Solubility in Water Hydrolyzes [1]

Solubility in Organic Solvents

Soluble in dichloromethane,

chloroform, and carbon

disulfide.[5] Soluble in

benzene and cyclohexane.

[5]

Crystal Structure

Cubic (metastable), converts to

a more complex, stable form

over time.

Experimental Protocols
Detailed methodologies for the determination of key chemical properties of Titanium(IV) Iodide
are outlined below. Given the compound's sensitivity to air and moisture, all manipulations

should be performed under an inert atmosphere (e.g., argon or nitrogen) using appropriate

laboratory techniques such as a glovebox or Schlenk line.

Synthesis of Titanium(IV) Iodide
A common laboratory-scale synthesis of Titanium(IV) Iodide involves the direct reaction of

titanium metal with elemental iodine.

Materials:

Titanium powder
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Iodine crystals

A sealed reaction tube (e.g., a heavy-walled glass ampoule)

Procedure:

In an inert atmosphere glovebox, place stoichiometric amounts of titanium powder and iodine

crystals into a reaction tube.

Evacuate the tube and seal it under vacuum.

Heat the sealed tube in a tube furnace to 425 °C.[1] The reaction is exothermic, so the initial

heating should be gradual.

Maintain the temperature for several hours to ensure the reaction goes to completion.

Cool the furnace slowly to room temperature to allow for the formation of crystalline TiI₄.

The resulting product is a dark, crystalline solid.

Determination of Melting Point
The melting point of the air-sensitive TiI₄ is determined using a sealed capillary method.

Materials:

Titanium(IV) Iodide sample

Glass capillary tubes

A melting point apparatus or an oil bath

A thermometer

Procedure:

Inside an inert atmosphere glovebox, load a small amount of finely powdered Titanium(IV)
Iodide into a glass capillary tube.
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Seal the open end of the capillary tube using a flame.

Place the sealed capillary tube into the heating block of a melting point apparatus.

Heat the sample at a controlled rate (e.g., 1-2 °C per minute) as the temperature approaches

the expected melting point.

Record the temperature at which the first liquid appears and the temperature at which the

last solid melts. This range represents the melting point. For pure TiI₄, a sharp melting point

around 150 °C is expected.[3]

Determination of Boiling Point
The boiling point of TiI₄ can be determined by distillation under atmospheric or reduced

pressure, given its ability to be distilled without decomposition.[1]

Materials:

Titanium(IV) Iodide sample

Distillation apparatus (distilling flask, condenser, receiving flask) suitable for air-sensitive

compounds

Heating mantle

Thermometer

Procedure:

Assemble the distillation apparatus under an inert atmosphere.

Place the Titanium(IV) Iodide sample in the distilling flask.

Heat the flask gently using a heating mantle.

Record the temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature of the distilling vapor at the thermometer bulb. This temperature is the boiling

point. At atmospheric pressure, the boiling point of TiI₄ is 377 °C.[3]
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Determination of Solubility
A colorimetric method can be employed to determine the solubility of Titanium(IV) Iodide in

organic solvents, as described by Tornqvist and Libby (1979).

Materials:

Titanium(IV) Iodide

Anhydrous organic solvent (e.g., benzene, cyclohexane)

A spectrophotometer

Volumetric flasks and pipettes

A temperature-controlled environment

Procedure:

Prepare a saturated solution of Titanium(IV) Iodide in the chosen solvent by adding an

excess of the solid to the solvent in a sealed container under an inert atmosphere.

Agitate the mixture at a constant temperature (e.g., 23 °C) for an extended period (e.g., 24

hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) and dilute it to

a known concentration in a volumetric flask.

Measure the absorbance of the diluted solution at a wavelength corresponding to a strong

absorption peak for TiI₄ (e.g., around 517 nm in benzene).

Using a previously established calibration curve of absorbance versus concentration

(prepared from standards of known TiI₄ concentration), determine the concentration of TiI₄ in

the diluted sample.
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Calculate the original concentration in the saturated solution to determine the solubility. For

example, the solubility in benzene at 23 °C was found to be 32.7 g/L.

Visualizations
The following diagrams illustrate key processes involving Titanium(IV) Iodide.
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Caption: Direct synthesis of Titanium(IV) Iodide from its elements.
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Van Arkel-de Boer Process for Titanium Purification
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Caption: Workflow of the Van Arkel-de Boer process for titanium purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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